1-methyl-3-[(E)-(methylimino)(4-methylphenyl)methyl]-6-(4-methylphenyl)-1,3,5-triazine-2,4(1H,3H)-dithione

• Molecular Formula: C20H20N4S2
• Molecular Weight: 380.5 g/mol
• IUPAC Name: 1-methyl-3-[N-methyl-C-(4-methylphenyl)carbonimidoyl]-6-(4-methylphenyl)-1,3,5-triazine-2,4-dithione
• InChI: InChI=1S/C20H20N4S2/c1-13-5-9-15(10-6-13)17(21-3)24-19(25)22-18(23(4)20(24)26)16-11-7-14(2)8-12-16/h5-12H,1-4H3
• InChI Key: RELYFPCUSSMMOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=S)N(C(=S)N2C)C(=NC)C3=CC=C(C=C3)C

Description

This compound is a 1,3,5-triazine derivative featuring two dithione groups at positions 2 and 4, with methyl and (E)-methylimino(4-methylphenyl)methyl substituents at positions 1 and 3, respectively, and a 4-methylphenyl group at position 4. The steric bulk of the methylphenyl substituents may confer stability and modulate solubility .

Preparation Methods

The synthesis of 1-methyl-3-[(E)-(methylimino)(4-methylphenyl)methyl]-6-(4-methylphenyl)-1,3,5-triazine-2,4(1H,3H)-dithione typically involves multiple steps. The synthetic route often starts with the preparation of the triazine ring, followed by the introduction of the methylphenyl groups and the methylimino group. Reaction conditions may include the use of catalysts, specific temperatures, and solvents to facilitate the reactions. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-methyl-3-[(E)-(methylimino)(4-methylphenyl)methyl]-6-(4-methylphenyl)-1,3,5-triazine-2,4(1H,3H)-dithione has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound may have potential biological activities, making it a candidate for drug development.

Medicine: Research is ongoing to explore its potential therapeutic uses.

Industry: It can be used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. The triazine ring and the methylphenyl groups play a crucial role in its activity. The compound may interact with enzymes, receptors, or other proteins, leading to various biological effects. The exact pathways involved depend on the specific application and the target molecules.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Comparisons

Triazine Derivatives with Varied Substituents ():

• 6-(Dimethylamino)-1,3,5-triazine-2,4[1H,3H]-dione (Compound a): Replaces dithione with dione groups, reducing electrophilicity.
• 4,6-Bis(dimethylamino)-1,3,5-triazine-2[1H]-one (Compound c): Features two dimethylamino groups, further increasing electron density and basicity. The absence of dithione groups limits its utility in sulfur-mediated reactions .

Morpholino-Triazine Derivatives ():

• 4-[3-{4-(4,6-Dimorpholino-1,3,5-triazin-2-yl)phenyl}ureido]benzoic Acid (Compound 22): Incorporates morpholine rings and a carboxylic acid group, enhancing water solubility and enabling hydrogen bonding. The triazine core lacks dithione groups, reducing electrophilic character but improving stability under oxidative conditions .

Thiazine-Thione Derivatives ():

• 6-Mesityl-4-phenyl-3,6-dihydro-2H-1,3-thiazine-2-thione (1e): A thiazine-thione with mesityl and phenyl groups. The thiazine ring is less electron-deficient than triazine, and the single thione group may confer milder reactivity compared to the target compound’s dithione system .
• However, the thiazine scaffold differs in ring strain and conjugation .

Physicochemical Properties

Property	Target Compound	1e (Thiazine-Thione)	Compound c (Triazine-Dione)
Molecular Weight	~450 g/mol (estimated)	326.10 g/mol	211.23 g/mol
Key NMR Signals	δ ~2.3–2.5 (CH₃), ~9.0 (NH)	δ 9.02 (NH), 2.45 (CH₃)	δ 3.0–3.5 (N(CH₃)₂)
Solubility	Low (hydrophobic substituents)	Moderate in EtOAc/hexane	High (polar dione groups)
Stability	Air-sensitive (dithione)	Stable at RT	Oxidatively stable

Biological Activity

The compound 1-methyl-3-[(E)-(methylimino)(4-methylphenyl)methyl]-6-(4-methylphenyl)-1,3,5-triazine-2,4(1H,3H)-dithione is a derivative of the 1,3,5-triazine family known for its diverse biological activities. This article explores its biological activity, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure

The chemical structure of this compound can be represented as follows:

$$\text{C}_{17}\text{H}_{18}\text{N}_4\text{S}_2$$

This structure includes a triazine core with various substituents that influence its biological properties.

Research indicates that compounds within the triazine family exhibit a variety of biological activities through different mechanisms:

• Adenosine Receptor Modulation : The compound has shown potential as a modulator of adenosine receptors (AR), particularly hA1 and hA3 subtypes. These receptors are implicated in tumor proliferation and inflammation .
• Induction of Apoptosis : Studies have demonstrated that certain triazine derivatives can induce apoptosis in cancer cell lines by increasing intracellular reactive oxygen species (ROS) levels and disrupting mitochondrial membrane potential .
• Antiproliferative Effects : The compound has been evaluated for its antiproliferative effects on various cancer cell lines, showing significant inhibition of cell viability at specific concentrations .

Table 1: Biological Activity Summary

Activity Type	Description	Reference
Adenosine Receptor Binding	High affinity for hA1 and hA3 receptors
Cell Viability Inhibition	Significant reduction in lung cancer cell lines
ROS Induction	Increased ROS levels leading to apoptosis

Case Studies

• Lung Cancer Cell Line Study :
  • Objective : To evaluate the antiproliferative effects of the compound on A549 and NCI-H1299 lung cancer cell lines.
  • Findings : Treatment with 25 µM concentration resulted in a 59.9% reduction in A549 cell viability and 68.8% in NCI-H1299 cells. Flow cytometry confirmed increased apoptosis markers .
• Molecular Docking Studies :
  • Objective : To predict binding affinities to adenosine receptors.
  • Findings : The compound exhibited strong binding to hA1AR, suggesting its potential as a therapeutic agent targeting this receptor for cancer treatment .

Discussion

The biological activity of 1-methyl-3-[(E)-(methylimino)(4-methylphenyl)methyl]-6-(4-methylphenyl)-1,3,5-triazine-2,4(1H,3H)-dithione highlights its therapeutic potential, particularly in oncology. Its ability to modulate adenosine receptors and induce apoptosis in cancer cells positions it as a candidate for further development.